Cas no 1805223-89-5 (Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate
• CAS No: 1805223-89-5
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857296
• Update Time: 2025-05-20

Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate

• Inchi： 1S/C9H9F2N3O4/c1-18-6(15)2-4-5(14(16)17)3-13-8(7(4)12)9(10)11/h3,9H,2,12H2,1H3
• InChI Key： CULBRTCDAAEATA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)[N+](=O)[O-])CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.4
• Topological Polar Surface Area: 111

Additional information on Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate

Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate: A Comprehensive Overview

Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate, also known by its CAS number 1805223-89-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery and material science. The molecule's structure is characterized by a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 2, a nitro group at position 5, and an acetate ester group at position 4. These substituents confer the compound with distinctive chemical properties and potential biological activities.

The synthesis of Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and acetylations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing catalytic systems or alternative solvents, which aligns with the growing emphasis on sustainable chemistry practices.

One of the most compelling aspects of this compound is its potential application in drug development. The presence of multiple functional groups makes it a promising candidate for exploring interactions with biological targets such as enzymes or receptors. For instance, the nitro group is known to exhibit anti-inflammatory and anticancer properties, while the amino group can act as a hydrogen bond donor, enhancing bioavailability. The difluoromethyl group adds further complexity to the molecule's pharmacokinetic profile, making it an interesting subject for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate with greater accuracy. By utilizing molecular docking studies and quantum mechanical calculations, scientists can simulate how this compound interacts with specific protein targets. These computational tools have significantly accelerated the drug discovery process, reducing the need for extensive experimental trials in early stages.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics or as a component in advanced materials such as polymers or composites. Researchers are actively investigating its ability to act as an electron acceptor or donor in organic semiconductors, which could pave the way for innovative applications in optoelectronics.

The environmental impact of synthesizing and using Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate is another area of interest. As industries increasingly prioritize sustainability, there is a growing demand for eco-friendly synthesis routes and degradation pathways for such compounds. Recent studies have explored biodegradation mechanisms and assessed the compound's toxicity to aquatic organisms, providing valuable insights into its environmental footprint.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-5-nitropyridine-4-acetate (CAS No: 1805223-89-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its intricate structure and functional groups make it an invaluable tool for researchers in chemistry, pharmacology, and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play a pivotal role in advancing both theoretical understanding and practical innovations in these fields.